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Compound of Interest

Compound Name: Methoxytyramine

Cat. No.: B1233829 Get Quote

Application Note: Methoxytyramine (3-MT) ELISA
Kit
Application for the Quantification of 3-MT in Microdialysis Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction 3-Methoxytyramine (3-MT) is the primary extracellular metabolite of the

neurotransmitter dopamine, formed through the action of the enzyme Catechol-O-

methyltransferase (COMT).[1][2][3] Unlike other dopamine metabolites, the concentration of 3-

MT in the brain's interstitial fluid is considered a reliable index of dopamine release.[4]

Microdialysis is a widely used technique for sampling the extracellular environment of tissues in

living animals, providing insights into neurochemical fluctuations in real-time.[5][6] This

document provides a detailed protocol and application notes for using a competitive

Methoxytyramine (3-MT) ELISA kit to quantify 3-MT concentrations in microdialysis samples,

offering a viable alternative to chromatographic methods.
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Experimental Workflow: Microdialysis to ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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